Cas no 2229634-20-0 (3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229634-20-0
• MF: C₁₁H₁₀ClF₂NO
• MW: 245.653008937836
• CID: 5963856
• PubChem ID: 165852908
• Update Time: 2025-08-05

3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine
• EN300-1953518
• 2229634-20-0

• Inchi： 1S/C11H10ClF2NO/c12-10-9(11(13,14)5-6-15)7-3-1-2-4-8(7)16-10/h1-4H,5-6,15H2
• InChI Key： INACWSLTMJLKJI-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C(CCN)(F)F

Computed Properties

• Exact Mass: 245.0418980g/mol
• Monoisotopic Mass: 245.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2229634-20-0)

3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2229634-20-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a benzofuran core substituted with a chloro group and a difluoropropylamine moiety, which together contribute to its distinctive reactivity and potential biological activity.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, often found in bioactive molecules that interact with various biological targets. The presence of the chloro group at the 2-position of the benzofuran ring enhances the electrophilicity of the molecule, making it a suitable precursor for further functionalization. Additionally, the difluoropropylamine side chain introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The incorporation of fluorine atoms into pharmaceuticals has been associated with increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced receptor binding. The compound 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine exemplifies this trend, as its structure suggests potential advantages in these areas.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the benzofuran core and the difluoropropylamine group creates a molecular framework that could interact with a wide range of biological targets. For instance, such structures have been explored as inhibitors or modulators of enzymes and receptors involved in inflammatory responses, pain signaling, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine with greater accuracy. Molecular docking studies have shown that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and autoimmune disorders. The chloro and difluoropropylamine substituents are particularly noteworthy, as they can serve as key interaction points with target proteins.

The synthesis of 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine presents an intriguing challenge for organic chemists. The benzofuran ring can be synthesized through various methods, including cyclization reactions of appropriately substituted phenols or via cross-coupling reactions between aryl halides and organometallic reagents. The introduction of the chloro group can be achieved through electrophilic aromatic substitution or by halogenation of pre-formed intermediates. Finally, the attachment of the difluoropropylamine group typically involves nucleophilic substitution reactions or reductive amination techniques.

In terms of applications, this compound holds promise not only as an intermediate in drug synthesis but also as a lead compound for further optimization. Its unique structural features make it amenable to derivatization, allowing researchers to fine-tune its properties for specific therapeutic purposes. For example, modifications to the side chain could enhance its solubility or improve its selectivity for particular biological targets.

The growing interest in fluorinated pharmaceuticals underscores the importance of compounds like 3-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine. Fluorine atoms can significantly influence drug-like properties such as bioavailability and efficacy, making them invaluable in modern drug design. As research continues to uncover new applications for fluorinated compounds, molecules like this one are likely to play an increasingly significant role in therapeutic development.

Future studies on CAS No. 2229634-20-0 may focus on exploring its pharmacological profile through in vitro and in vivo assays. These investigations could provide valuable insights into its potential therapeutic applications and help guide further optimization efforts. Additionally, advancements in synthetic methodologies may enable more efficient production scales for this compound, facilitating its use in industrial settings.

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